Cas no 1417551-38-2 ((1-Vinyl-2-oxabicyclo[2.2.2]octan-4-yl)methyl 4-methylbenzenesulfonate)

• Product Name: (1-Vinyl-2-oxabicyclo[2.2.2]octan-4-yl)methyl 4-methylbenzenesulfonate
• CAS No: 1417551-38-2
• MF: C₁₇H₂₂O₄S
• MW: 322.419184207916
• MDL: MFCD28403781
• CID: 4595727
• PubChem ID: 89348320
• Update Time: 2025-08-01

(1-Vinyl-2-oxabicyclo[2.2.2]octan-4-yl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (1-Vinyl-2-oxabicyclo[2.2.2]octan-4-yl)methyl 4-methylbenzenesulfonate
• (1-ethenyl-2-oxabicyclo[2.2.2]octan-4-yl)methyl 4-methylbenzenesulfonate
• CS-0058913
• SCHEMBL14476415
• {1-Ethenyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl 4-methylbenzene-1-sulfonate
• 1417551-38-2
• MFCD28403781
• {1-ethenyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl 4-methylbenzenesulfonate
• PS-19695
• (1-Vinyl-2-oxabicyclo[2.2.2]octan-4-yl)methyl Tosylate
• SY323705
• D73079

• MDL： MFCD28403781
• Inchi： 1S/C17H22O4S/c1-3-17-10-8-16(9-11-17,12-20-17)13-21-22(18,19)15-6-4-14(2)5-7-15/h3-7H,1,8-13H2,2H3
• InChI Key： YQAXXSCYGLMJJB-UHFFFAOYSA-N
• SMILES： C1(S(OCC23CCC(C=C)(CC2)OC3)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 322.12388035g/mol
• Monoisotopic Mass: 322.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters